Cas no 1172126-86-1 (7,8-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-6(5H)-one)

• Product Name: 7,8-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-6(5H)-one
• CAS No: 1172126-86-1
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 1100445
• PubChem ID: 77231455
• Update Time: 2025-04-20

7,8-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-6(5H)-one
• 7,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazin-6-one
• DA-15070
• 1172126-86-1

• Inchi： 1S/C5H6N4O/c10-5-2-9-4(1-6-5)7-3-8-9/h3H,1-2H2,(H,6,10)
• InChI Key： OJIQPLCRQDAFSX-UHFFFAOYSA-N
• SMILES： O=C1CN2C(CN1)=NC=N2

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 59.8Ų